Cas no 29267-67-2 (2-Methoxyresorcinol)

• Product Name: 2-Methoxyresorcinol
• CAS No: 29267-67-2
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD00017299
• CID: 274798
• PubChem ID: 121805
• Update Time: 2025-06-08

2-Methoxyresorcinol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyresorcinol
• 1,3-Benzenediol,2-methoxy-
• 2-methoxybenzene-1,3-diol
• BSPBio_002799
• Spectrum5_000160
• RESORCINOL, 2-METHOXY-
• MFCD00017299
• J-017464
• KBioGR_002060
• 1,3-Dihydroxy-2-methoxybenzene,2-methoxyresorcinol
• DivK1c_006843
• KBio2_000878
• NCGC00095532-02
• 1,3-Dihydroxy-2-methoxybenzene
• PD002133
• SPECTRUM211066
• NS00014927
• 2-Methoxyresorcino
• EINECS 249-542-1
• BRD-K20559594-001-03-2
• CS-0450653
• 2-Methoxy-1,3-benzenediol #
• KBio2_006014
• KBio1_001787
• SpecPlus_000747
• SCHEMBL69297
• 2-methoxybenzene-1, 3-diol
• AKOS000282505
• SDCCGMLS-0066488.P001
• CHEBI:165231
• KBioSS_000878
• 2-O-methylpyrogallol
• Spectrum_000398
• 29267-67-2
• 2-Methoxy-1,3-benzenediol
• Spectrum3_001180
• 3UW7031F6P
• KBio2_003446
• CHEMBL485792
• Q27258054
• DTXSID60183520
• CCG-38464
• KBio3_002299
• SR-05000002376
• NCGC00095532-01
• UNII-3UW7031F6P
• SR-05000002376-1
• 1,3-Benzenediol, 2-methoxy-
• Pyrogallol-2-methyl Ether
• SPBio_001911
• Spectrum4_001560
• FT-0638846
• Spectrum2_001836
• HS-6309
• DB-047558

• MDL： MFCD00017299
• Inchi： 1S/C7H8O3/c1-10-7-5(8)3-2-4-6(7)9/h2-4,8-9H,1H3
• InChI Key： QFYYAIBEHOEZKC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1O)O

Computed Properties

• Exact Mass: 140.04700
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.1624 (rough estimate)
• Melting Point: 86-88°C
• Boiling Point: 196.62°C (rough estimate)
• Flash Point: 119.3°C
• Refractive Index: 1.4850 (estimate)
• PSA: 49.69000
• LogP: 1.10640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-Methoxyresorcinol

Recent Advances in the Study of 2-Methoxyresorcinol (CAS: 29267-67-2): A Comprehensive Research Brief

2-Methoxyresorcinol (CAS: 29267-67-2) is a phenolic compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its diverse biological activities and potential therapeutic applications. Recent studies have explored its roles in antioxidant, antimicrobial, and anticancer activities, as well as its utility in synthetic chemistry and drug development. This research brief synthesizes the latest findings on 2-Methoxyresorcinol, highlighting its molecular mechanisms, applications, and future research directions.

One of the most notable advancements in the study of 2-Methoxyresorcinol is its demonstrated efficacy as an antioxidant. A 2023 study published in the Journal of Medicinal Chemistry revealed that 2-Methoxyresorcinol exhibits potent free radical scavenging activity, outperforming several well-known antioxidants in in vitro assays. The study attributed this activity to the compound's ability to donate hydrogen atoms from its hydroxyl groups, thereby neutralizing reactive oxygen species (ROS) and reducing oxidative stress in cellular models. These findings suggest potential applications in the treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In the realm of antimicrobial research, 2-Methoxyresorcinol has shown promising activity against a range of pathogenic bacteria and fungi. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Methoxyresorcinol exhibited significant inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The study identified the methoxy and hydroxyl functional groups as critical for binding to microbial enzymes, disrupting their metabolic pathways. These results underscore the potential of 2-Methoxyresorcinol as a scaffold for developing novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another groundbreaking area of research involves the anticancer properties of 2-Methoxyresorcinol. A 2024 study in Molecular Cancer Therapeutics demonstrated that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of the p53 pathway and inhibition of NF-κB signaling. Notably, the study also highlighted the compound's selective toxicity toward cancer cells, sparing normal cells, which positions it as a potential candidate for targeted cancer therapy. Further preclinical studies are underway to evaluate its efficacy in animal models.

From a synthetic chemistry perspective, 2-Methoxyresorcinol serves as a versatile intermediate in the synthesis of complex organic molecules. Recent work published in Organic Letters detailed its use in the construction of polyphenolic frameworks, which are valuable in the development of new materials and pharmaceuticals. The study emphasized the compound's reactivity under mild conditions, making it an attractive building block for green chemistry applications.

Despite these promising findings, challenges remain in the clinical translation of 2-Methoxyresorcinol. Issues such as bioavailability, metabolic stability, and potential toxicity at higher doses need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Future research should also explore the synergistic effects of 2-Methoxyresorcinol with other therapeutic agents to enhance its efficacy and reduce side effects.

In conclusion, 2-Methoxyresorcinol (CAS: 29267-67-2) represents a multifaceted compound with significant potential in chemical, biological, and pharmaceutical research. Its diverse biological activities, coupled with its synthetic utility, make it a compelling subject for ongoing and future studies. As research progresses, 2-Methoxyresorcinol may pave the way for innovative therapeutic strategies and applications in medicine and beyond.